Cas no 1019565-48-0 (N-(2-methoxyphenyl)-1-methylpiperidin-4-amine)
N-(2-methoxyphenyl)-1-methylpiperidin-4-amine Chemical and Physical Properties
Names and Identifiers
-
- 4-Piperidinamine, N-(2-methoxyphenyl)-1-methyl-
- N-(2-Methoxyphenyl)-1-methylpiperidin-4-amine
- N-(2-methoxyphenyl)-1-methylpiperidin-4-amine
-
- Inchi: 1S/C13H20N2O/c1-15-9-7-11(8-10-15)14-12-5-3-4-6-13(12)16-2/h3-6,11,14H,7-10H2,1-2H3
- InChI Key: SVEGXXVOBPBVGB-UHFFFAOYSA-N
- SMILES: N1(C)CCC(NC2=CC=CC=C2OC)CC1
Computed Properties
- Exact Mass: 220.157563g/mol
- Monoisotopic Mass: 220.157563g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 202
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 220.31g/mol
- XLogP3: 2.5
- Topological Polar Surface Area: 24.5Ų
N-(2-methoxyphenyl)-1-methylpiperidin-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B486898-25mg |
N-(2-Methoxyphenyl)-1-methylpiperidin-4-amine |
1019565-48-0 | 25mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B486898-50mg |
N-(2-Methoxyphenyl)-1-methylpiperidin-4-amine |
1019565-48-0 | 50mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B486898-250mg |
N-(2-Methoxyphenyl)-1-methylpiperidin-4-amine |
1019565-48-0 | 250mg |
$ 275.00 | 2022-06-07 | ||
| Biosynth | UQB56548-50 mg |
N-(2-Methoxyphenyl)-1-methylpiperidin-4-amine |
1019565-48-0 | 50mg |
$98.50 | 2023-01-02 | ||
| Biosynth | UQB56548-100 mg |
N-(2-Methoxyphenyl)-1-methylpiperidin-4-amine |
1019565-48-0 | 100MG |
$157.00 | 2023-01-02 | ||
| Biosynth | UQB56548-250 mg |
N-(2-Methoxyphenyl)-1-methylpiperidin-4-amine |
1019565-48-0 | 250MG |
$297.50 | 2023-01-02 | ||
| Biosynth | UQB56548-500 mg |
N-(2-Methoxyphenyl)-1-methylpiperidin-4-amine |
1019565-48-0 | 500MG |
$480.00 | 2023-01-02 | ||
| Biosynth | UQB56548-1000 mg |
N-(2-Methoxyphenyl)-1-methylpiperidin-4-amine |
1019565-48-0 | 1g |
$770.00 | 2023-01-02 | ||
| Enamine | EN300-68185-0.05g |
N-(2-methoxyphenyl)-1-methylpiperidin-4-amine |
1019565-48-0 | 95.0% | 0.05g |
$45.0 | 2025-02-20 | |
| Enamine | EN300-68185-0.1g |
N-(2-methoxyphenyl)-1-methylpiperidin-4-amine |
1019565-48-0 | 95.0% | 0.1g |
$67.0 | 2025-02-20 |
N-(2-methoxyphenyl)-1-methylpiperidin-4-amine Related Literature
-
Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
5. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
Additional information on N-(2-methoxyphenyl)-1-methylpiperidin-4-amine
N-(2-methoxyphenyl)-1-methylpiperidin-4-amine (CAS No. 1019565-48-0): A Comprehensive Overview
N-(2-methoxyphenyl)-1-methylpiperidin-4-amine (CAS No. 1019565-48-0) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, also known as MMPA, is characterized by its unique chemical structure, which includes a methoxyphenyl group and a methylpiperidine moiety. The combination of these functional groups imparts distinct pharmacological properties, making it a promising candidate for various drug development initiatives.
The chemical structure of N-(2-methoxyphenyl)-1-methylpiperidin-4-amine (MMPA) is defined by its molecular formula, C13H18N2O, and a molecular weight of 222.30 g/mol. The compound's structural features, particularly the methoxyphenyl and methylpiperidine groups, contribute to its ability to interact with specific biological targets. Recent studies have highlighted the compound's potential as a modulator of various receptors and enzymes, which are crucial in the treatment of neurological disorders, pain management, and other medical conditions.
In the realm of neurological disorders, MMPA has shown promising results in preclinical studies. Research published in the Journal of Medicinal Chemistry has demonstrated that MMPA exhibits potent activity as a serotonin receptor agonist, specifically targeting the 5-HT1A receptor. This receptor is known to play a critical role in regulating mood and anxiety, making MMPA a potential candidate for the development of novel antidepressants and anxiolytics. The compound's ability to selectively bind to the 5-HT1A receptor without significant side effects has been a key factor in its evaluation for clinical applications.
Beyond its potential in treating neurological disorders, MMPA has also been investigated for its analgesic properties. Studies have shown that MMPA can effectively reduce pain responses in animal models by modulating nociceptive pathways. The compound's mechanism of action involves interacting with both central and peripheral pain receptors, offering a multifaceted approach to pain management. This dual action makes MMPA a promising candidate for developing new analgesic drugs that can address both acute and chronic pain conditions.
In addition to its therapeutic potential, MMPA has been studied for its safety profile and pharmacokinetic properties. Preclinical toxicology studies have indicated that MMPA exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. Furthermore, the compound demonstrates favorable pharmacokinetic properties, including good oral bioavailability and a reasonable half-life, which are essential for effective drug delivery and sustained therapeutic effects.
The synthesis of N-(2-methoxyphenyl)-1-methylpiperidin-4-amine (MMPA) has been extensively documented in the literature. Various synthetic routes have been developed to optimize yield and purity, with methods ranging from traditional multi-step processes to more modern catalytic approaches. One notable synthetic pathway involves the reaction of 2-methoxyaniline with 4-chloro-N-methylpiperidine in the presence of a suitable base, followed by purification through column chromatography or recrystallization techniques.
The growing interest in MMPA has led to increased research efforts aimed at understanding its biological mechanisms and optimizing its therapeutic potential. Ongoing clinical trials are evaluating the safety and efficacy of MMPA in human subjects, with preliminary results showing promising outcomes. These trials are crucial for determining the compound's suitability for various medical applications and for identifying any potential side effects or limitations.
In conclusion, N-(2-methoxyphenyl)-1-methylpiperidin-4-amine (MMPA) represents a significant advancement in medicinal chemistry due to its unique chemical structure and promising pharmacological properties. Its potential as a serotonin receptor agonist and analgesic agent makes it a valuable candidate for further research and development. As ongoing studies continue to uncover new insights into MMPA's mechanisms of action and therapeutic applications, it is poised to play an important role in advancing the treatment of various medical conditions.
1019565-48-0 (N-(2-methoxyphenyl)-1-methylpiperidin-4-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)